Cas no 757230-25-4 (2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)-)

2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)-, is a fluorinated pyridine derivative with a nitrile functional group, offering versatile reactivity for pharmaceutical and agrochemical synthesis. Its structure combines a pyridine core with an amino-fluorophenoxy substituent, enhancing its utility as a building block in heterocyclic chemistry. The presence of both electron-withdrawing (fluorine, nitrile) and electron-donating (amino) groups allows for selective modifications, making it valuable in the development of bioactive compounds. The compound's stability and solubility in organic solvents facilitate its use in coupling reactions and intermediate synthesis. Its precise functionalization potential makes it suitable for applications in medicinal chemistry, particularly in designing kinase inhibitors or other targeted therapeutics.

2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)- structure

757230-25-4 structure

Product Name:2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)-

CAS No:757230-25-4

MF:C₁₂H₈FN₃O

MW:229.209825515747

CID:4174318

PubChem ID:55156658

Update Time:2025-09-26

2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)-
- SB38613
- KAYKKXLAOGKTCS-UHFFFAOYSA-N
- 757230-25-4
- 4-(4-Amino-3-fluorophenoxy)pyridine-2-carbonitrile
- 4-(4-Amino-3-fluorophenoxy) pyridine-2-carbonitrile
- SCHEMBL1642802
- 4-(4-Amino-3-fluoro-phenoxy)-pyridine-2-carbonitrile
- 4-(4-Amino-3-fluorophenoxy)-2-pyridinecarbonitrile
- F97382
- DB-183972
- 4-(4-amino-3-fluorophenoxy)picolinonitrile
- AKOS006169673
- MFCD08447088
- Inchi： 1S/C12H8FN3O/c13-11-6-9(1-2-12(11)15)17-10-3-4-16-8(5-10)7-14/h1-6H,15H2
- InChI Key： KAYKKXLAOGKTCS-UHFFFAOYSA-N
- SMILES： C1(C#N)=NC=CC(OC2=CC=C(N)C(F)=C2)=C1

Computed Properties

Exact Mass: 229.06514005Da
Monoisotopic Mass: 229.06514005Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 71.9Å²

2-Pyridinecarbonitrile, 4-(4-amino-3-fluorophenoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB592163-100mg	4-(4-Amino-3-fluoro-phenoxy)-pyridine-2-carbonitrile; .	757230-25-4	100mg	€285.40	2024-07-20
abcr	AB592163-250mg	4-(4-Amino-3-fluoro-phenoxy)-pyridine-2-carbonitrile; .	757230-25-4	250mg	€442.20	2025-04-16
abcr	AB592163-1g	4-(4-Amino-3-fluoro-phenoxy)-pyridine-2-carbonitrile; .	757230-25-4	1g	€834.40	2025-04-16